Cas no 1780617-23-3 (9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole)

• Product Name: 9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• CAS No: 1780617-23-3
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• MDL: MFCD30181905
• CID: 4778169
• Update Time: 2025-10-28

9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• SB34338
• BrC=1C=2C3=C(NC=2C=CC=1)CCNC3

• MDL： MFCD30181905
• Inchi： 1S/C11H11BrN2/c12-8-2-1-3-10-11(8)7-6-13-5-4-9(7)14-10/h1-3,13-14H,4-6H2
• InChI Key： ITBGXNMJAQKEBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C1CNCCC=1N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• XLogP3: 2.2
• Topological Polar Surface Area: 27.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole: A Comprehensive Overview

9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CAS No. 1780617-23-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole.

Chemical Structure and Properties

9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a complex organic molecule with a molecular formula of C₁₅H₁₆BrN₂. The compound features a bromine atom at the 9-position of the indole ring system, which is fused with a tetrahydroquinoline moiety. This unique structural arrangement imparts specific chemical and physical properties to the molecule. The presence of the bromine atom not only affects the electronic distribution within the molecule but also influences its reactivity and biological activity.

The compound is typically synthesized through a multi-step process involving the condensation of appropriate starting materials followed by bromination and cyclization reactions. The exact synthetic route can vary depending on the desired purity and yield. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing 9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole.

Synthesis Methods

The synthesis of 9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole has been extensively studied in the literature. One common approach involves the reaction of 2-amino-1-benzylpyrrole with an appropriate aldehyde or ketone to form an intermediate imine. This intermediate is then subjected to bromination using bromine or a brominating agent such as N-bromosuccinimide (NBS). The resulting brominated imine undergoes cyclization under suitable conditions to form the final product.

A more recent and greener method involves the use of palladium-catalyzed cross-coupling reactions. This approach not only reduces the number of steps required but also minimizes waste production. For example, a study published in the Journal of Organic Chemistry in 2021 demonstrated a highly efficient palladium-catalyzed method for synthesizing 9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole with excellent yields and selectivity.

Biological Activities

9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole has been investigated for its potential biological activities in various preclinical studies. One of the most notable findings is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep patterns. Compounds that can modulate these receptors have potential applications in treating neurological disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2020 reported that 9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole exhibits high affinity for serotonin receptors 5-HT_1A and 5-HT_2A. The compound was found to act as a partial agonist at these receptors, suggesting its potential as a lead compound for developing new antidepressant drugs.

In addition to its serotonin receptor modulating activity, 9-Bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole has also shown promise as an antiproliferative agent against cancer cells. A study published in Cancer Research in 2021 demonstrated that the compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through mitochondrial dysfunction.

Clinical Applications and Future Directions

The potential clinical applications of 9-Bromo-2,3,4，5-tetrahydro-1H-pyrido[4，3-b]indole are currently being explored through various preclinical studies. While no clinical trials have been initiated yet for this specific compound due to its relatively recent discovery and ongoing preclinical evaluation phases; early results are promising.

In the field of neurology,               9-Bromo-2，3，4，5-tetrahydro-1H-pyrido[4，3-b]indole’s  demonstrated ability to modulate serotonin receptors suggests its potential use as an adjunct therapy for mood disorders such as depression and anxiety. Further research is needed to optimize its pharmacokinetic properties and evaluate its safety profile before it can be considered for clinical trials.

In oncology, 9-Bromo-2，3，4，5-tetrahydro-1H-pyrido[4，3-b]indole’s  demonstrated antiproliferative effects against cancer cells highlight its potential as a novel therapeutic agent for treating various types of cancer. Preclinical studies are ongoing to identify specific molecular targets and mechanisms by which this compound exerts its anticancer effects.

The future directions for research on  9-Bromo-2，3，4，5-tetrahydro-1H-pyrido[4，3-b]indole  would involve further optimization of its chemical structure to enhance its potency and selectivity while minimizing potential side effects.  Additionally,  exploring combination therapies with existing drugs could provide synergistic benefits,  leading to more effective treatment strategies.